Cas no 1476730-34-3 (5-methoxy-2-nitro-pyridin-3-amine)

• Product Name: 5-methoxy-2-nitro-pyridin-3-amine
• CAS No: 1476730-34-3
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• MDL: MFCD28363430
• CID: 4828206
• PubChem ID: 91619049
• Update Time: 2026-02-27

5-methoxy-2-nitro-pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-nitropyridin-3-amine
• 3-Pyridinamine, 5-methoxy-2-nitro-
• 3-Amino-5-methoxy-2-nitropyridine
• 5-Methoxy-2-nitropyridin-3-ylamine
• SY263490
• 5-methoxy-2-nitro-pyridin-3-amine
• SCHEMBL16564138
• CS-0146011
• 5-Methoxy-2-nitro-pyridin-3-ylamine
• MFCD28363430
• 1476730-34-3
• BJC73034
• AKNPJOKVOOPOLX-UHFFFAOYSA-N
• AKOS030626563
• AS-44148

• MDL： MFCD28363430
• Inchi： 1S/C6H7N3O3/c1-12-4-2-5(7)6(8-3-4)9(10)11/h2-3H,7H2,1H3
• InChI Key： AKNPJOKVOOPOLX-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C(=C1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.04874109g/mol
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-methoxy-2-nitro-pyridin-3-amine

5-Methoxy-2-nitro-pyridin-3-amine (CAS 1476730-34-3): A Versatile Intermediate in Pharmaceutical and Agrochemical Research

5-Methoxy-2-nitro-pyridin-3-amine (CAS 1476730-34-3) is a specialized nitropyridine derivative that has gained significant attention in recent years due to its unique chemical properties and broad applications in pharmaceutical and agrochemical research. This compound, also known as 3-amino-5-methoxy-2-nitropyridine, belongs to the class of heterocyclic aromatic compounds and serves as a valuable building block in organic synthesis.

The molecular structure of 5-methoxy-2-nitro-3-aminopyridine features three distinct functional groups: a methoxy group at position 5, a nitro group at position 2, and an amino group at position 3. This combination creates a multifunctional scaffold that enables various chemical transformations, making it particularly useful in medicinal chemistry. Researchers have explored its potential in developing novel drug candidates, especially in areas such as central nervous system (CNS) therapeutics and anti-inflammatory agents.

Recent studies highlight the growing importance of pyridine derivatives in drug discovery, with 5-methoxy-2-nitro-pyridin-3-amine serving as a key intermediate. Its electron-rich aromatic system allows for diverse electrophilic substitution reactions, while the amino group provides an excellent site for further functionalization. These properties align well with current trends in fragment-based drug design and combinatorial chemistry approaches that dominate modern pharmaceutical research.

In agrochemical applications, 3-amino-5-methoxy-2-nitropyridine has shown promise as a precursor for developing crop protection agents. The compound's structural features may contribute to the synthesis of novel pesticides with improved efficacy and environmental profiles. This is particularly relevant given the increasing demand for sustainable agricultural solutions and the global push toward greener chemistry in crop protection products.

The synthesis of 5-methoxy-2-nitro-pyridin-3-amine typically involves nitration reactions of appropriate pyridine precursors, followed by selective functional group modifications. Recent advances in catalytic processes have improved the yield and purity of this compound, addressing one of the most common search queries among researchers: "efficient synthesis methods for 5-methoxy-2-nitro-pyridin-3-amine". These methodological improvements are crucial for scaling up production while maintaining cost-effectiveness.

From a physicochemical perspective, CAS 1476730-34-3 typically appears as a yellow to orange crystalline powder with moderate solubility in common organic solvents. Its stability profile makes it suitable for various storage conditions, though proper handling procedures should always be followed. The compound's molecular weight of 169.14 g/mol and specific spectroscopic characteristics (including distinctive NMR and mass spectra patterns) facilitate its identification and quality control in laboratory settings.

The pharmaceutical industry has shown particular interest in 5-methoxy-2-nitro-pyridin-3-amine derivatives for their potential biological activities. Recent patent literature reveals applications in developing kinase inhibitors, which represent one of the most active areas in cancer research. This connection to oncology drug development has significantly increased the compound's visibility in scientific databases and search engine queries related to "anticancer pyridine compounds".

In material science, the nitropyridine core of this compound has been investigated for potential applications in organic electronics and coordination chemistry. The electron-withdrawing nitro group combined with the electron-donating methoxy group creates an interesting push-pull system that could be valuable in designing organic semiconductors or ligands for metal complexes. These emerging applications contribute to the growing market demand for high-purity 5-methoxy-2-nitro-3-aminopyridine.

Quality control of CAS 1476730-34-3 typically involves HPLC analysis to ensure high purity levels (>98%), which is essential for research applications. Analytical methods for this compound are frequently searched topics, reflecting the need for reliable characterization protocols in academic and industrial laboratories. The availability of detailed spectral data and certificates of analysis has become a key consideration for purchasers of this chemical intermediate.

The global market for pyridine derivatives like 5-methoxy-2-nitro-pyridin-3-amine continues to expand, driven by increasing R&D investments in pharmaceuticals and specialty chemicals. Market analysts note growing interest from contract research organizations and generic drug manufacturers, particularly in Asia-Pacific regions. This trend aligns with search volume data showing rising queries for "bulk suppliers of 5-methoxy-2-nitro-pyridin-3-amine" from these geographic areas.

From a regulatory standpoint, proper documentation including safety data sheets and handling guidelines should always accompany transactions involving this compound. While not classified as hazardous under normal conditions, standard laboratory precautions for handling nitroaromatic compounds should be observed. This practical information is often sought after in searches combining the compound name with terms like "storage requirements" or "handling precautions".

Future research directions for 5-methoxy-2-nitro-pyridin-3-amine may explore its potential in bioconjugation chemistry or as a building block for metal-organic frameworks (MOFs). The compound's versatility ensures its continued relevance in multiple scientific disciplines, making it a valuable subject for ongoing investigation. As synthetic methodologies advance and new applications emerge, this multifunctional pyridine derivative is likely to maintain its position as an important tool in chemical research and development.